1-{2-[(2-nitrophenyl)thio]benzoyl}piperidine

• IUPAC Name: [2-(2-nitrophenyl)sulfanylphenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C18H18N2O3S/c21-18(19-12-6-1-7-13-19)14-8-2-4-10-16(14)24-17-11-5-3-9-15(17)20(22)23/h2-5,8-11H,1,6-7,12-13H2
• InChI Key: DPCSQOSXIAFMQP-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC=C2SC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

1-{2-[(2-nitrophenyl)thio]benzoyl}piperidine, also known as NBD-Cl, is a chemical compound that has been widely used in scientific research. It is a fluorescent probe that is commonly used to label proteins, peptides, and other biological molecules. The compound is synthesized using a specific method that involves the reaction of 2-nitrobenzenethiol and 1-benzoylpiperidine.

Mechanism of Action

The mechanism of action of 1-{2-[(2-nitrophenyl)thio]benzoyl}piperidine involves the formation of a covalent bond between the compound and a thiol group on a protein or other biomolecule. The compound is activated by light, which causes it to react with the thiol group. The resulting covalent bond forms a stable fluorescent complex that can be visualized using fluorescence microscopy or other imaging techniques.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is a non-toxic compound that is used solely for scientific research purposes.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{2-[(2-nitrophenyl)thio]benzoyl}piperidine in lab experiments include its high sensitivity and specificity for labeling thiol groups on proteins and other biomolecules. The compound is also easy to use and can be visualized using fluorescence microscopy or other imaging techniques.
The limitations of using this compound in lab experiments include its limited application to thiol-containing proteins and biomolecules. The compound is also sensitive to light and may require special handling and storage to prevent degradation.

Future Directions

For the use of 1-{2-[(2-nitrophenyl)thio]benzoyl}piperidine in scientific research include the development of new fluorescent probes that can label other types of biomolecules, such as lipids and carbohydrates. The compound may also be used in conjunction with other imaging techniques, such as electron microscopy and X-ray crystallography, to study the structure and function of proteins and other biomolecules. Additionally, the compound may be used to study protein-protein interactions in living cells and tissues.

Synthesis Methods

The synthesis of 1-{2-[(2-nitrophenyl)thio]benzoyl}piperidine involves the reaction of 2-nitrobenzenethiol and 1-benzoylpiperidine. The reaction is catalyzed by a base, such as sodium hydroxide, and is carried out in an organic solvent, such as dichloromethane. The reaction produces a yellow solid that is purified by recrystallization.

Scientific Research Applications

1-{2-[(2-nitrophenyl)thio]benzoyl}piperidine has been widely used in scientific research as a fluorescent probe. It is commonly used to label proteins, peptides, and other biological molecules. The compound is used to study protein-protein interactions, enzyme kinetics, and other biochemical processes. It is also used to study the structure and function of proteins and other biomolecules.